Cas no 2158023-14-2 (2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-5-carboxylic acid)

• Product Name: 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-5-carboxylic acid
• CAS No: 2158023-14-2
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6280120
• PubChem ID: 165503954
• Update Time: 2025-10-21

2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-5-carboxylic acid
• 2158023-14-2
• EN300-1450140
• 2-[(but-3-yn-1-yl)(ethyl)amino]pyrimidine-5-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-3-5-6-14(4-2)11-12-7-9(8-13-11)10(15)16/h1,7-8H,4-6H2,2H3,(H,15,16)
• InChI Key： VFXJEIPCBZSYQP-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1)N(CC)CCC#C)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-5-carboxylic acid

2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-5-carboxylic acid: A Comprehensive Overview

The compound CAS No 2158023-14-2, also known as 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-5-carboxylic acid, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery and material synthesis.

The molecular structure of 2-(but-3-yn-1-yl)(ethyl)aminopyrimidine-5-carboxylic acid consists of a pyrimidine ring system, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The substituents on the pyrimidine ring include an ethyl group, a butynyl group, and a carboxylic acid group, which contribute to its versatile chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The presence of the butynyl group in this compound introduces additional functional groups that can enhance its binding affinity to target proteins or enzymes, making it a valuable candidate for drug design.

The synthesis of CAS No 2158023-14-2 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps to introduce the carboxylic acid functionality. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for advanced applications.

In terms of physical properties, 2-(but-3-yne)ethylaminopyrimidine carboxylic acid exhibits good solubility in polar solvents such as water and methanol due to the presence of the carboxylic acid group. Its melting point is within a range suitable for both solid-state characterization techniques and further chemical modifications.

The application potential of this compound extends beyond pharmaceuticals; it has also been investigated for its role in materials science, particularly in the development of advanced polymers and coatings. The combination of aromaticity from the pyrimidine ring and the reactivity from the butynyl group makes it an ideal building block for constructing complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of CAS No 2158023_14_. These studies have provided insights into its potential as a precursor for more complex molecules or as an intermediate in organic synthesis.

In conclusion, 2-(but_3_yne)_ethyl_aminopyrimidine_5_carboxylic_acid, with its unique structural features and diverse functional groups, represents a promising compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new opportunities for leveraging this compound's properties to address challenges in medicine, materials science, and beyond.